![molecular formula C12H14N2O4 B8820883 3-[[(2S,4S)-4-hydroxypyrrolidine-2-carbonyl]amino]benzoic acid CAS No. 266337-30-8](/img/new.no-structure.jpg)
3-[[(2S,4S)-4-hydroxypyrrolidine-2-carbonyl]amino]benzoic acid
Overview
Preparation Methods
The preparation of 3-[[(2S,4S)-4-hydroxypyrrolidine-2-carbonyl]amino]benzoic acid involves several synthetic routes and reaction conditions. One common method includes the cyclization reaction of a diol compound . The industrial production methods for this compound are not extensively documented, but typically involve large-scale synthesis techniques used in chemical manufacturing.
Chemical Reactions Analysis
3-[[(2S,4S)-4-hydroxypyrrolidine-2-carbonyl]amino]benzoic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
3-[[(2S,4S)-4-hydroxypyrrolidine-2-carbonyl]amino]benzoic acid has a wide range of applications in scientific research In chemistry, it is used as a reagent in various synthetic processesIn medicine, it is being explored for its potential therapeutic effects, particularly as a brain-permeable inhibitor for certain targets . In industry, it may be used in the production of specialized chemicals and materials.
Mechanism of Action
The mechanism of action of 3-[[(2S,4S)-4-hydroxypyrrolidine-2-carbonyl]amino]benzoic acid involves its interaction with specific molecular targets and pathways. It acts as an inhibitor for certain enzymes or receptors, thereby modulating biological processes. The exact molecular targets and pathways involved are still under investigation, but it is believed to affect signaling proteins and transcription factors .
Comparison with Similar Compounds
3-[[(2S,4S)-4-hydroxypyrrolidine-2-carbonyl]amino]benzoic acid can be compared with other similar compounds based on its structure and function. Similar compounds include other pyrrolidine derivatives and benzoic acid derivatives. What sets this compound apart is its unique combination of functional groups, which confer specific properties and reactivity .
Properties
CAS No. |
266337-30-8 |
|---|---|
Molecular Formula |
C12H14N2O4 |
Molecular Weight |
250.25 g/mol |
IUPAC Name |
3-[[(2S,4S)-4-hydroxypyrrolidine-2-carbonyl]amino]benzoic acid |
InChI |
InChI=1S/C12H14N2O4/c15-9-5-10(13-6-9)11(16)14-8-3-1-2-7(4-8)12(17)18/h1-4,9-10,13,15H,5-6H2,(H,14,16)(H,17,18)/t9-,10-/m0/s1 |
InChI Key |
IQPYLVCJTJLSDO-UWVGGRQHSA-N |
Isomeric SMILES |
C1[C@@H](CN[C@@H]1C(=O)NC2=CC=CC(=C2)C(=O)O)O |
Canonical SMILES |
C1C(CNC1C(=O)NC2=CC=CC(=C2)C(=O)O)O |
Origin of Product |
United States |
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